N-(1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methylbenzamide

• IUPAC Name: N-(1-butyl-7-methylpyrazolo[3,4-b]quinolin-3-yl)-4-methylbenzamide
• InChI: InChI=1S/C23H24N4O/c1-4-5-12-27-22-19(14-18-11-8-16(3)13-20(18)24-22)21(26-27)25-23(28)17-9-6-15(2)7-10-17/h6-11,13-14H,4-5,12H2,1-3H3,(H,25,26,28)
• InChI Key: UOACEFMAEOCLFL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)C4=CC=C(C=C4)C
• Molecular Formula: C23H24N4O
• Molecular Weight: 372.5 g/mol

Description

“N-(1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methylbenzamide” is a chemical compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. This class of compounds has been the subject of research for over 100 years, with studies focusing on their synthesis, photophysical properties, and biological activities.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines involves various strategies, including Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. For “N-(1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methylbenzamide”, the synthesis pathway involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinoline-3-amine to form the desired product.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[3,4-b]quinolines, including “N-(1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-4-methylbenzamide”, can be analyzed using various techniques such as 1H and 13C NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]quinolines are diverse and depend on the specific substituents present in the molecule. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Future Directions

The future directions in the research of 1H-pyrazolo[3,4-b]quinolines could involve the development of novel synthetic strategies, the exploration of their photophysical properties, and the investigation of their potential as fluorescent sensors and biologically active compounds.